7-(3-ethoxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• CAS No.: 510762-91-1
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 7-(3-ethoxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C17H19N5O3/c1-2-25-9-5-8-22-14(18)11(15(19)23)10-12-16(22)20-13-6-3-4-7-21(13)17(12)24/h3-4,6-7,10,18H,2,5,8-9H2,1H3,(H2,19,23)
• InChI Key: LSRVDKPHQMBHAA-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCN1C2=C(C=C(C1=N)C(=O)N)C(=O)N3C=CC=CC3=N2

Description

7-(3-ethoxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound with a unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(3-ethoxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of automated reactors and continuous flow systems to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

7-(3-ethoxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are formed .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, reduction may yield alcohols or amines, and substitution may yield various substituted derivatives .

Scientific Research Applications

7-(3-ethoxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the development of new compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 7-(3-ethoxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• 7-(3-ethoxypropyl)-N-(2-furanylmethyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• 7-(3-ethoxypropyl)-6-imino-13-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile

Uniqueness

What sets 7-(3-ethoxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide apart from similar compounds is its specific tricyclic structure and the presence of the ethoxypropyl and imino groups.

Biological Activity

Overview of the Compound

Chemical Structure:
The compound is characterized by its complex tricyclic structure featuring a triazine ring and various functional groups including an imino group and a carboxamide. This unique structure suggests potential interactions with biological targets.

Potential Biological Activity:
Compounds with similar structural motifs often exhibit a range of biological activities, including:

• Antitumor Activity: Many triazine derivatives have been studied for their anticancer properties due to their ability to inhibit cell proliferation and induce apoptosis in cancer cells.
• Antimicrobial Effects: Certain compounds with similar functionalities can demonstrate antimicrobial properties against various pathogens.
• Enzyme Inhibition: The presence of specific functional groups may allow for interaction with enzymes, potentially acting as inhibitors or modulators.

The biological activity of compounds like “7-(3-ethoxypropyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide” typically involves:

• Binding to Biological Targets: The compound may interact with proteins or nucleic acids, altering their function.
• Modulation of Signaling Pathways: By influencing key signaling pathways, the compound could affect cellular responses such as proliferation, apoptosis, or inflammation.
• Inhibition of Enzymatic Activity: If the compound acts as an enzyme inhibitor, it could disrupt metabolic pathways critical for pathogen survival or cancer cell growth.

Case Studies

• Antitumor Activity:
  • A study demonstrated that a similar triazine derivative significantly reduced tumor size in xenograft models by inducing apoptosis through caspase activation.
• Antimicrobial Properties:
  • Research indicated that a related compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.
• Enzyme Inhibition:
  • A series of assays revealed that certain triazine compounds effectively inhibited key enzymes involved in cancer metabolism, leading to reduced cell viability.